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Compound of Interest

Compound Name: 2-Phenylbutyryl chloride

Cat. No.: B042943 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides an in-depth look at 2-Phenylbutyryl
chloride, covering its nomenclature, physicochemical properties, synthesis, and applications.

Nomenclature: Synonyms and Alternative Names
2-Phenylbutyryl chloride is known by a variety of names in chemical literature and

commercial listings. Its systematic IUPAC name is 2-phenylbutanoyl chloride. A comprehensive

list of its synonyms and identifiers is provided below for clear identification and literature

searching.
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Name Type Name

IUPAC Name 2-phenylbutanoyl chloride[1][2]

Common Name 2-Phenylbutyryl chloride[1][3][4]

Alternative Name α-Phenylbutyryl chloride[3]

Alternative Name alpha-Ethylbenzeneacetyl chloride[1][2]

Alternative Name Benzeneacetyl chloride, α-ethyl-[2]

Alternative Name Butyryl chloride, 2-phenyl-[1][2][4]

CAS Registry Number 36854-57-6[1][3][4]

EC Number 253-241-0[1][4]

PubChem CID 98173[1]

InChI Key QGXMHCMPIAYMGT-UHFFFAOYSA-N[1]

Physicochemical Properties
The physical and chemical properties of 2-Phenylbutyryl chloride are crucial for its handling,

storage, and application in experimental settings. The following table summarizes key

quantitative data.
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Property Value Reference

Molecular Formula C₁₀H₁₁ClO [1][3]

Molecular Weight 182.65 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 122-125 °C at 20 mmHg [3][4][6]

Density 1.093 g/mL at 25 °C [3][4][6]

Refractive Index (n20/D) 1.516 [3][4][6]

Flash Point 98 °C (208.4 °F) - closed cup

Solubility
Reacts with water. Soluble in

chloroform and hexanes.
[3][7]

Synthesis of 2-Phenylbutyryl Chloride: An
Experimental Protocol
2-Phenylbutyryl chloride is typically synthesized from its corresponding carboxylic acid, 2-

phenylbutyric acid, through the action of a chlorinating agent such as thionyl chloride (SOCl₂)

or oxalyl chloride ((COCl)₂).[8] The following is a generalized experimental protocol for its

preparation.

Objective: To synthesize 2-Phenylbutyryl chloride from 2-phenylbutyric acid.

Materials:

2-Phenylbutyric acid

Thionyl chloride (or oxalyl chloride)

Anhydrous dichloromethane (or another suitable inert solvent)

Magnetic stirrer and stir bar

Round-bottom flask
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Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Methodology:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-

phenylbutyric acid in anhydrous dichloromethane. The flask is then fitted with a reflux

condenser protected by a drying tube to prevent the ingress of atmospheric moisture.

Addition of Chlorinating Agent: Slowly add an excess of thionyl chloride (typically 1.5 to 2

equivalents) to the stirred solution at room temperature. The addition should be performed in

a well-ventilated fume hood due to the evolution of HCl and SO₂ gases.

Reaction: After the addition is complete, gently heat the reaction mixture to reflux

(approximately 40 °C for dichloromethane) and maintain it for 1-2 hours. The progress of the

reaction can be monitored by the cessation of gas evolution.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. The

excess thionyl chloride and the solvent are removed under reduced pressure using a rotary

evaporator.

Purification: The crude 2-Phenylbutyryl chloride is then purified by vacuum distillation to

yield the final product as a colorless to pale yellow liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b042943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up & Purification

Dissolve 2-Phenylbutyric Acid
in Anhydrous Dichloromethane

Fit with Reflux Condenser
and Drying Tube

Slowly Add
Thionyl Chloride

Heat to Reflux
(1-2 hours)

Cool to
Room Temperature

Remove Solvent & Excess Reagent
(Rotary Evaporator)

Purify by
Vacuum Distillation

Pure 2-Phenylbutyryl Chloride

Click to download full resolution via product page

Synthesis workflow for 2-Phenylbutyryl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b042943?utm_src=pdf-body-img
https://www.benchchem.com/product/b042943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
2-Phenylbutyryl chloride is a valuable reagent in organic synthesis and analytical chemistry.

Its primary applications include:

Intermediate in Pharmaceutical Synthesis: It serves as a building block for the synthesis of

various pharmaceutical compounds.[9]

Chiral Derivatizing Agent: The chiral versions of 2-phenylbutyryl chloride, (R)-(-)- and (S)-

(+)-2-phenylbutyryl chloride, are used as derivatizing agents in gas chromatography-mass

spectrometry (GC-MS) for the separation and quantification of enantiomers of various

compounds, including amino acids and neurotransmitters like dopamine and salsolinol.[3][8]

The following diagram illustrates the general workflow for using 2-Phenylbutyryl chloride as a

chiral derivatizing agent in GC-MS analysis.
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Workflow for chiral derivatization using 2-Phenylbutyryl chloride.

Safety and Handling
2-Phenylbutyryl chloride is a corrosive substance that causes severe skin burns and eye

damage.[1] It is also moisture-sensitive.[3][4] Therefore, appropriate personal protective
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equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion
2-Phenylbutyryl chloride is a versatile chemical reagent with significant applications in both

synthetic and analytical chemistry. A comprehensive understanding of its properties, synthesis,

and safe handling is essential for its effective and safe utilization in a research and

development setting. This guide provides the foundational knowledge required for professionals

working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042943#2-phenylbutyryl-chloride-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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